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Compound of Interest

Compound Name: 4-Chloro-o-xylene

Cat. No.: B146410

An In-depth Technical Guide to 4-Chloro-o-xylene: Material Safety Data Sheet (MSDS) and
Laboratory Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data, safe handling
procedures, and emergency protocols for 4-Chloro-o-xylene (CAS No. 615-60-1). The
information is intended to ensure the safety of laboratory personnel working with this chemical.

Chemical Identification and Properties

4-Chloro-o-xylene, also known as 3,4-Dimethylchlorobenzene, is a colorless to light yellow
liquid.[1] It is used as a solvent and in the synthesis of other organic compounds.[2]

Table 1: Physicochemical Properties of 4-Chloro-o-xylene
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Property Value Source(s)
CAS Number 615-60-1 [21[31[4][516][7]
Molecular Formula CsHoCl [21[6]1[7]
Molecular Weight 140.61 g/mol 2115161 7]
Appearance C.:olc')rless to light yellow clear (el

liquid
Boiling Point 192 - 223 °C 2113115171
Density 1.047 - 1.07 g/mL at 25 °C [21151[7]
Flash Point 66 - 67 °C [5107]
Refractive Index n20/D 1.528 [2]

Hazard Identification and Classification

4-Chloro-o-xylene is classified as a hazardous substance. The primary hazards are

summarized in the table below.

Table 2: Hazard Classification of 4-Chloro-o-xylene
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Hazard Class Category Hazard Statement GHS Pictogram
Skin H315: Causes skin )
) o 2 S GHSO07 (Irritant)
Corrosion/Irritation irritation
Serious Eye H319: Causes serious )
o 2 o GHSO07 (Irritant)
Damage/Eye Irritation eye irritation

Specific target organ
toxicity — single H335: May cause )

] 3 ) o GHSO07 (Irritant)
exposure (Respiratory respiratory irritation

system)

H227: Combustible

Flammable liquids 4 o No Pictogram
liquid
o Harmful in contact ]
Acute dermal toxicity 4 ) ) GHSO07 (Irritant)
with skin

Acute Inhalation o )
o 4 Harmful if inhaled GHSO07 (Irritant)
Toxicity - Vapors

Sources:[3][4][6][7][9]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with 4-Chloro-o-
xylene.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
EN166 or NIOSH standards.[3][4]

» Skin Protection: Wear appropriate protective gloves (e.g., Viton®, polyvinyl alcohol) and
clothing to prevent skin exposure.[4][10] Inspect gloves before use and use proper glove
removal technique.[3]
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» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Laboratory Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[11][12]

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe vapors or mist.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4] Take measures
to prevent the buildup of electrostatic charge.[3]

Use non-sparking tools.[11]

Wash hands thoroughly after handling and before breaks.[3]

Storage

o Store in a cool, dry, and well-ventilated place.[3][4]
» Keep containers tightly closed.[3][4]

o Store away from incompatible materials, such as strong oxidizing agents and strong acids.[3]
[13]

e Store in a fireproof area.[13]

Emergency Procedures
First-Aid Measures

Table 3: First-Aid Procedures for 4-Chloro-o-xylene Exposure
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Exposure Route First-Aid Procedure Source(s)

Rinse cautiously with water for
at least 15 minutes. Remove

Eye Contact contact lenses, if present and [3114]
easy to do. Continue rinsing.

Get medical attention.

Wash off immediately with
soap and plenty of water while

Skin Contact removing all contaminated [3114]
clothing and shoes. Get

medical attention.

Remove person to fresh air
and keep comfortable for
) breathing. If not breathing, give
Inhalation o o [3114]
artificial respiration. Get
medical attention if you feel

unwell.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion gIve anying oy [3][14]
unconscious person. Call a
physician or poison control

center immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][15]

o Specific Hazards: Flammable liquid and vapor.[11] Containers may explode when heated.
[14] Hazardous decomposition products include carbon oxides and hydrogen chloride gas.[3]

[4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][4]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[3] Ensure adequate ventilation.[3]
Remove all sources of ignition.[3][4] Avoid breathing vapors.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let
the product enter drains.[3][15]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,
universal binder).[4] Collect and place in a suitable, closed container for disposal.[3][4]

Disposal Considerations

Dispose of 4-Chloro-o-xylene and its container as hazardous waste. This combustible material
may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3] Offer
surplus and non-recyclable solutions to a licensed disposal company.[3] Contaminated
packaging should be disposed of as unused product.[3]

Experimental Protocols Visualization

The following diagrams illustrate key workflows for handling and responding to incidents
involving 4-Chloro-o-xylene.
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General Handling Workflow for 4-Chloro-o-xylene
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Caption: General Handling Workflow for 4-Chloro-o-xylene

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b146410?utm_src=pdf-body-img
https://www.benchchem.com/product/b146410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Emergency Response for 4-Chloro-o-xylene Spill
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Caption: Emergency Response for 4-Chloro-o-xylene Spill
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First Aid Decision Tree for 4-Chloro-o-xylene Exposure
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Caption: First Aid Decision Tree for 4-Chloro-o-xylene Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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